(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride
Overview
Description
“(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride” is a chemical compound with the CAS Number: 1158287-40-1 . It has a molecular weight of 231.72 . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of “(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride” can be represented by the linear formula: C11 H17 N O2 . Cl H . The Inchi Code for this compound is 1S/C11H17NO2.ClH/c1-4-14-11-7-9 (8-12-2)5-6-10 (11)13-3;/h5-7,12H,4,8H2,1-3H3;1H .Physical And Chemical Properties Analysis
“(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride” is a solid at room temperature . The compound is stable under normal temperatures and pressures. It should be stored at room temperature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of (3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride, focusing on six unique fields:
Pharmaceutical Development
(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride is used in the synthesis of various pharmaceutical compounds. Its unique structure allows it to act as an intermediate in the production of drugs targeting neurological disorders, such as antidepressants and antipsychotics. The compound’s ability to interact with neurotransmitter pathways makes it valuable in developing treatments for mental health conditions .
Organic Synthesis
In organic chemistry, this compound serves as a building block for synthesizing more complex molecules. Its functional groups (ethoxy and methoxy) provide versatility in chemical reactions, enabling the creation of diverse organic compounds. Researchers utilize it in the development of new synthetic methodologies and the exploration of reaction mechanisms .
Material Science
(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride is employed in the design and synthesis of novel materials. Its incorporation into polymer matrices can enhance the properties of materials, such as thermal stability and mechanical strength. This application is particularly relevant in the development of advanced composites and nanomaterials .
Biochemical Research
In biochemical studies, this compound is used as a reagent for modifying biomolecules. It can be conjugated to proteins, peptides, or nucleic acids to study their interactions and functions. This application is crucial in understanding biological processes at the molecular level and developing diagnostic tools and therapeutic agents .
Catalysis
The compound’s structure makes it a potential ligand in catalytic systems. It can coordinate with metal centers to form active catalysts for various chemical transformations. This application is significant in the field of green chemistry, where efficient and sustainable catalytic processes are sought to minimize environmental impact .
Analytical Chemistry
(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride is used in analytical chemistry for the detection and quantification of specific analytes. Its derivatization can enhance the sensitivity and selectivity of analytical methods, such as chromatography and mass spectrometry. This application is essential for accurate and reliable chemical analysis in various industries .
Safety and Hazards
properties
IUPAC Name |
1-(3-ethoxy-4-methoxyphenyl)-N-methylmethanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2.ClH/c1-4-14-11-7-9(8-12-2)5-6-10(11)13-3;/h5-7,12H,4,8H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISLHEASBGYTPLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Ethoxy-4-methoxybenzyl)methylamine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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